Cas no 1499434-66-0 (2-(2-fluoro-5-methylphenyl)cyclopropylmethanamine)

• Product Name: 2-(2-fluoro-5-methylphenyl)cyclopropylmethanamine
• CAS No: 1499434-66-0
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• CID: 5765666
• PubChem ID: 83808407
• Update Time: 2025-10-31

2-(2-fluoro-5-methylphenyl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• EN300-1998393
• 1499434-66-0
• [2-(2-fluoro-5-methylphenyl)cyclopropyl]methanamine
• 2-(2-fluoro-5-methylphenyl)cyclopropylmethanamine

• Inchi： 1S/C11H14FN/c1-7-2-3-11(12)10(4-7)9-5-8(9)6-13/h2-4,8-9H,5-6,13H2,1H3
• InChI Key： RNXBTURJCMMMLR-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1CC1CN

Computed Properties

• Exact Mass: 179.111027613g/mol
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-fluoro-5-methylphenyl)cyclopropylmethanamine

Recent Advances in the Study of 2-(2-fluoro-5-methylphenyl)cyclopropylmethanamine (CAS: 1499434-66-0)

The compound 2-(2-fluoro-5-methylphenyl)cyclopropylmethanamine (CAS: 1499434-66-0) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This cyclopropylmethanamine derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a modulator of neurotransmitter systems, particularly in the context of neurological disorders.

Structural analysis reveals that the presence of both the cyclopropyl ring and the fluorine substitution at the 2-position of the phenyl ring contributes to the molecule's enhanced stability and bioavailability. The 5-methyl substitution further modifies its pharmacokinetic properties, making it an interesting scaffold for drug development. Computational modeling studies suggest that this compound may interact with multiple receptor types in the central nervous system.

Recent pharmacological investigations have demonstrated that 2-(2-fluoro-5-methylphenyl)cyclopropylmethanamine shows selective affinity for certain serotonin receptor subtypes. In vitro studies using radioligand binding assays have revealed Ki values in the low micromolar range for 5-HT1A and 5-HT2A receptors. These findings suggest potential applications in mood disorders, though further structure-activity relationship studies are needed to optimize receptor selectivity.

The synthesis of 1499434-66-0 has been refined in recent publications, with improved yields reported through optimized cyclopropanation techniques. A 2023 study published in the Journal of Medicinal Chemistry described a novel asymmetric synthesis route that achieves >90% enantiomeric excess, addressing previous challenges with racemic mixtures. This advancement is particularly significant for pharmacological applications where stereochemistry plays a crucial role in biological activity.

Metabolic stability studies conducted in hepatocyte models indicate that 2-(2-fluoro-5-methylphenyl)cyclopropylmethanamine demonstrates favorable metabolic profiles compared to similar compounds in its class. The fluorine substitution appears to protect against rapid oxidative metabolism, while the cyclopropyl group contributes to overall molecular rigidity. These properties suggest potential for oral bioavailability, though clinical studies would be needed to confirm this.

Emerging research has explored the compound's potential beyond neurological applications. Preliminary data suggest possible anti-inflammatory effects through modulation of cytokine production, though the mechanisms remain unclear. Additionally, computational docking studies have identified potential interactions with cancer-related protein targets, opening new avenues for oncological research.

Several pharmaceutical companies have included derivatives of 1499434-66-0 in their preclinical pipelines, primarily focusing on CNS disorders. Patent activity surrounding this chemical scaffold has increased significantly in the past two years, indicating growing commercial interest. However, comprehensive toxicological profiles and detailed mechanism-of-action studies are still needed before clinical translation can occur.

The current research landscape suggests that 2-(2-fluoro-5-methylphenyl)cyclopropylmethanamine represents a versatile molecular platform for medicinal chemistry optimization. Future directions likely include the development of more selective analogs, detailed pharmacological characterization, and exploration of novel therapeutic indications. The compound's unique structural features continue to make it an important subject of study in chemical biology and drug discovery.